Cas no 897665-73-5 (Tris(1-adamantyl)phosphine)

• Product Name: Tris(1-adamantyl)phosphine
• CAS No: 897665-73-5
• MF: C₃₀H₄₅P
• MW: 436.652069807053
• MDL: MFCD30475335
• CID: 4658988
• PubChem ID: 67197322
• Update Time: 2025-06-08

Tris(1-adamantyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Tris(1-adamantyl)phosphine
• Tri(1-adamantyl)phosphine
• tris(1-adamantyl)phosphane
• tris-(1-adamantyl)phosphine
• Tris(tricyclo[3.3.1.13,7]dec-1-yl)phosphine (ACI)
• 897665-73-5
• SY078119
• MFCD30475335
• E81227
• CS-0102982
• SCHEMBL1877773

• MDL： MFCD30475335
• Inchi： 1S/C30H45P/c1-19-2-21-3-20(1)11-28(10-19,12-21)31(29-13-22-4-23(14-29)6-24(5-22)15-29)30-16-25-7-26(17-30)9-27(8-25)18-30/h19-27H,1-18H2
• InChI Key： BQQJSZUDBXOSAG-UHFFFAOYSA-N
• SMILES： P(C12CC3CC(CC(C3)C1)C2)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 436.32588843g/mol
• Monoisotopic Mass: 436.32588843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0

Additional information on Tris(1-adamantyl)phosphine

Tris(1-adamantyl)phosphine (CAS No. 897665-73-5): A Versatile Ligand in Modern Catalysis and Pharmaceutical Synthesis

Tris(1-adamantyl)phosphine (CAS No. 897665-73-5) is a highly versatile phosphine ligand that has gained significant attention in the fields of catalysis and pharmaceutical synthesis. This compound, characterized by its unique adamantyl substituents, offers exceptional stability and electronic properties that make it an ideal choice for a wide range of chemical reactions. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent advancements in the use of Tris(1-adamantyl)phosphine.

Chemical Structure and Properties

Tris(1-adamantyl)phosphine is a tertiary phosphine with the molecular formula C₁₈H₃₀P. The adamantyl groups, which are highly stable and bulky, provide the ligand with remarkable steric protection and electronic effects. The adamantyl substituents are derived from adamantane, a tricyclic cyclohexane derivative with a cage-like structure. This unique structure imparts high thermal stability and resistance to oxidation, making Tris(1-adamantyl)phosphine suitable for use in various catalytic processes under harsh conditions.

The electronic properties of Tris(1-adamantyl)phosphine are also noteworthy. The phosphorus atom in the ligand is electron-rich due to the electron-donating nature of the adamantyl groups. This electron-donating ability can significantly influence the reactivity and selectivity of metal complexes formed with this ligand. Additionally, the bulky nature of the adamantyl groups can help to control steric interactions within the catalyst system, leading to improved enantioselectivity in asymmetric reactions.

Synthesis Methods

The synthesis of Tris(1-adamantyl)phosphine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 1-adamantylmagnesium bromide with triphenylphosphine oxide or triphenylphosphine sulfide. This method typically yields high purity Tris(1-adamantyl)phosphine through a series of substitution reactions followed by reduction steps.

An alternative synthetic route involves the reaction of 1-adamantanol with phosphorus trichloride to form 1-adamantylphosphonic dichloride, which is then treated with sodium hydride to generate the corresponding phosphide salt. This salt can be further reacted with an appropriate phosphorus source to produce Tris(1-adamantyl)phosphine. Both methods have their advantages and are chosen based on factors such as yield, purity, and cost-effectiveness.

Catalytic Applications

Tris(1-adamantyl)phosphine has found extensive applications in homogeneous catalysis, particularly in palladium-catalyzed reactions. One notable application is in Suzuki-Miyaura cross-coupling reactions, where it serves as a ligand for palladium catalysts. The combination of high stability and electron-donating properties makes it an excellent choice for these reactions, which are widely used in the synthesis of complex organic molecules and pharmaceuticals.

In addition to Suzuki-Miyaura coupling, Tris(1-adamantyl)phosphine has been employed in other palladium-catalyzed processes such as Heck reactions, Sonogashira couplings, and Buchwald-Hartwig aminations. These reactions are crucial for the synthesis of various functionalized organic compounds and have significant implications in drug discovery and development.

Pharmaceutical Synthesis

The unique properties of Tris(1-adamantyl)phosphine have also made it a valuable tool in pharmaceutical synthesis. Its ability to enhance catalytic efficiency and enantioselectivity has led to its use in the production of chiral drugs. For example, it has been utilized in the asymmetric hydrogenation of prochiral ketones to produce enantiopure alcohols, which are important intermediates in the synthesis of many pharmaceuticals.

A recent study published in *Organic Letters* demonstrated the effectiveness of Tris(1-adamantyl)phosphine-based catalysts in the asymmetric hydrogenation of α-dehydroamino acids. The researchers reported high yields and excellent enantiomeric excess (ee) values, highlighting the potential of this ligand in developing more efficient synthetic routes for chiral drugs.

Recent Research Developments

The ongoing research on Tris(1-adamantyl)phosphine continues to uncover new applications and improve existing methodologies. A study published in *Chemical Science* explored the use of this ligand in palladium-catalyzed allylic alkylation reactions. The researchers found that by fine-tuning the reaction conditions and using optimized catalyst systems containing Tris(1-adamantyl)phosphine, they could achieve high regioselectivity and yield for a variety of substrates.

Another notable advancement is the development of new methodologies for preparing functionalized phosphines using green chemistry principles. A recent paper in *Green Chemistry* described an environmentally friendly approach to synthesize Tris(1-adamantyl)phosphine using renewable feedstocks and mild reaction conditions. This approach not only reduces environmental impact but also enhances sustainability in chemical production.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including Tris(1-adamantyl)phosphine. While this ligand is generally considered stable under standard laboratory conditions, it is important to follow proper handling procedures to ensure safety. Users should wear appropriate personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, Tris(1-adamantyl)phosphine (CAS No. 897665-73-5) is a highly versatile phosphine ligand with a wide range of applications in catalysis and pharmaceutical synthesis. Its unique chemical structure and properties make it an invaluable tool for chemists working on complex organic transformations and drug development. Ongoing research continues to expand its utility and improve its performance in various chemical processes.